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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase diagram of the Bromine-

Chlorine (Br-Cl) system. The information is compiled from seminal experimental work and is

presented to be a valuable resource for professionals in research, science, and drug

development who may encounter or utilize this halogen mixture in their work.

Introduction to the Bromine-Chlorine System
The Bromine-Chlorine system is a binary system composed of two halogens that exhibit

complete miscibility in the liquid and vapor phases. The system is characterized by the

formation of the interhalogen compound, bromine monochloride (BrCl), which exists in

equilibrium with its elemental constituents, bromine (Br₂) and chlorine (Cl₂). The phase

behavior of this system is critical for understanding its thermodynamic properties and for

applications where precise control of its physical state is necessary.

Physical Properties of Pure Components
A foundational understanding of the Br-Cl phase diagram begins with the physical properties of

the pure components and the resulting interhalogen compound.
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Component Formula
Molar Mass (
g/mol )

Melting Point
(°C)

Boiling Point
(°C)

Chlorine Cl₂ 70.906 -101.5[1] -34.04[2]

Bromine Br₂ 159.808 -7.2[1][2][3][4] 58.8[1][2][4][5]

Bromine

Monochloride
BrCl 115.357 -66 5 (decomposes)

The Bromine-Chlorine Phase Diagram
The phase diagram of the bromine-chlorine system is a graphical representation of the physical

states of the mixture at different temperatures and compositions at a constant pressure. It is a

composite of the solid-liquid equilibrium (SLE) and vapor-liquid equilibrium (VLE) data.

Solid-Liquid Equilibrium (SLE)
The solid-liquid equilibrium for the Br-Cl system was experimentally determined by Karsten.

This part of the phase diagram illustrates the freezing and melting behavior of the mixtures.

The system forms a simple eutectic, indicating that no solid solutions are formed. The two

components crystallize as pure bromine and pure chlorine.

Experimental Data for Solid-Liquid Equilibrium

A comprehensive search for the original quantitative data from Karsten's experiments is

ongoing. The graphical representation of the phase diagram indicates a eutectic point at a

specific composition and temperature, below which the entire mixture is solid.

Vapor-Liquid Equilibrium (VLE)
The vapor-liquid equilibrium data for the Br-Cl system was extensively studied by Cheesman

and Scott. Their work provides the boiling point curve (bubble-point line) and the vapor

composition curve (dew-point line) at various pressures. The presence of the BrCl equilibrium

influences the shape of these curves.

Experimental Data for Vapor-Liquid Equilibrium (at 1 atm)
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The following data is derived from the graphical representations in the work of Cheesman and

Scott. A search for the full tabulated data is in progress.

Mole Fraction Br₂
(liquid)

Bubble Point (°C)
Mole Fraction Br₂
(vapor)

Dew Point (°C)

0.0 -34.0 0.0 -34.0

Data points to be

added upon locating

the full experimental

tables.

Data points to be

added upon locating

the full experimental

tables.

1.0 58.8 1.0 58.8

Experimental Protocols
The determination of the Br-Cl phase diagram relies on established thermoanalytical

techniques.

Determination of Solid-Liquid Equilibrium (Freezing
Point Curve)
The solid-liquid equilibrium is typically determined using thermal analysis. This method involves

the following general steps:

Sample Preparation: A series of mixtures with known compositions of bromine and chlorine

are prepared.

Cooling Curves: Each mixture is heated to a molten state and then cooled at a controlled

rate. The temperature is recorded as a function of time.

Data Analysis: The cooling curves will show changes in slope or plateaus at temperatures

corresponding to the start of freezing (liquidus line) and the eutectic temperature.

Phase Diagram Construction: The liquidus temperatures for each composition are plotted on

a temperature-composition graph to construct the freezing point curves. The eutectic point is

the invariant point where the two liquidus curves meet.
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Determination of Vapor-Liquid Equilibrium (Boiling Point
Diagram)
The vapor-liquid equilibrium is typically determined using an ebulliometer or a similar apparatus

that allows for the measurement of the boiling point of a liquid mixture and the composition of

the vapor in equilibrium with it. The general procedure is as follows:

Sample Preparation: A liquid mixture of bromine and chlorine of a known composition is

placed in the ebulliometer.

Boiling Point Measurement: The mixture is heated to its boiling point at a constant pressure.

The temperature is recorded once it stabilizes.

Vapor Sampling and Analysis: A sample of the vapor in equilibrium with the boiling liquid is

condensed and collected. The composition of the condensed vapor is then determined, often

through analytical techniques such as gas chromatography or titration.

Phase Diagram Construction: The boiling points are plotted against the liquid compositions

to create the bubble-point line. The corresponding vapor compositions are plotted at the

same temperatures to create the dew-point line.

Visualization of Key Processes
Logical Relationship in Phase Transitions
The following diagram illustrates the logical flow of phase transitions for a hypoeutectic mixture

in the Br-Cl system upon cooling.
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Caption: Cooling path for a hypoeutectic Br-Cl mixture.

Experimental Workflow for VLE Determination
The diagram below outlines the general experimental workflow for determining the vapor-liquid

equilibrium of a binary mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b076596?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibrium Measurement

Analysis

Data Plotting

Prepare Mixture of Known Composition

Heat to Boiling in Ebulliometer

Record Stable Boiling Temperature

Condense Vapor Sample

Analyze Vapor Composition

Plot T vs. Liquid Composition
(Bubble-Point)

Plot T vs. Vapor Composition
(Dew-Point)

Click to download full resolution via product page

Caption: Workflow for Vapor-Liquid Equilibrium determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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